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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of Iron-Niobium (Fe-Nb)

based alloys for solid-state hydrogen storage. It includes a summary of key performance data,

detailed experimental protocols for synthesis and characterization, and visualizations of

experimental workflows and the relationships between alloy properties and performance.

Introduction to Fe-Nb Alloys for Hydrogen Storage
Fe-Nb based alloys are a promising class of materials for hydrogen storage due to their

potential for high storage capacities and favorable thermodynamics. Niobium (Nb) is a hydride-

forming element, while iron (Fe) can act as a catalyst to improve the kinetics of hydrogen

absorption and desorption. The combination of these elements, often with other metals like

Titanium (Ti), Zirconium (Zr), and Manganese (Mn), allows for the tuning of properties to meet

the requirements of various hydrogen storage applications. Research into these alloys often

focuses on Body-Centered Cubic (BCC) solid solutions and Laves phases, which are known for

their ability to accommodate large amounts of hydrogen.[1][2]

Data Presentation: Hydrogen Storage Properties
The following tables summarize the hydrogen storage characteristics of various Fe-Nb

containing alloys based on published research.

Table 1: Hydrogen Storage Capacity of Fe-Nb and Related Alloys
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Alloy
Composition

Synthesis
Method

Max. Hydrogen
Capacity (wt%)

Testing
Conditions

Reference

Nb-Zr-Fe Alloys Arc Melting 1.2 - 2.0

Room

temperature, 0.1

MPa H₂ pressure

[3][4]

Ti₄V₃NbCr₂ Arc Melting 3.7 Not specified [2]

Ti-Fe-Zr-Mn-Nbₓ

(x=0, 2, 4, 8 at%)
Not specified Not specified

Ambient

temperature
[5]

Ti₂₅Cr₄₅V₂₅Nb₅ Not specified Not specified Not specified [6]

TiZrCrMnFeNi Arc Melting 1.7 (reversible)
Room

temperature
[7]

Ti-V-Cr-Nb-Fe Arc Melting Not specified
Room

temperature
[7]

Table 2: Thermodynamic and Kinetic Properties of Selected Alloys
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Alloy
Composition

Dehydrogenati
on Enthalpy
(kJ/mol H₂)

Absorption/De
sorption
Kinetics

Key Findings Reference

TiCr₁.₁Mn₀.₁(V-

Fe₀.₂₀₃)₀.₆
31.51

C14 Laves

phase plays a

catalytic role

Synergistic effect

of Mn and Fe
[1]

Ti₄V₃NbCr₂M (M

= Mn, Fe, Ni)

Activation energy

decreases with

decreasing VEC

Addition of Mn,

Fe, Ni leads to

precipitation of

Laves phase

Laves phase

provides

pathways for

hydrogen

desorption

[2]

Ti-Fe-Zr-Mn-Nbₓ Not specified

Nb addition

lowers first

plateau pressure

and decreases

hysteresis

Nb favors the

formation of the

TiFe main phase

[5]

Ti-V-Cr-based

HEAs with Ni

and Nb

Not specified

Ni improves

absorption at the

interface, Nb

enhances

diffusion and

release

Significant

improvement in

room

temperature

absorption/desor

ption

[7]

Experimental Protocols
Alloy Synthesis
3.1.1. Arc Melting

Arc melting is a common technique for synthesizing Fe-Nb based alloys.

Materials: High-purity elemental metals (e.g., Fe, Nb, Ti, Zr, Mn) in the desired atomic ratios.

Equipment: Arc melting furnace with a non-consumable tungsten electrode and a water-

cooled copper hearth, high-purity argon gas supply, vacuum pump.
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Procedure:

The raw materials are weighed and placed on the copper hearth inside the furnace

chamber.

The chamber is evacuated to a high vacuum and then backfilled with high-purity argon to

create an inert atmosphere. This process is typically repeated several times to minimize

oxygen contamination.

An electric arc is struck between the tungsten electrode and the raw materials, melting

them.

The molten alloy is allowed to solidify. To ensure homogeneity, the resulting ingot is

typically flipped and re-melted multiple times.[2]

3.1.2. Mechanical Alloying (Ball Milling)

Mechanical alloying is a solid-state powder processing technique that can be used to produce

nanocrystalline or amorphous alloys.

Materials: Elemental powders of the constituent metals.

Equipment: High-energy ball mill, hardened steel or tungsten carbide vials and balls, inert

gas supply (e.g., argon).

Procedure:

The elemental powders are loaded into the milling vial along with the milling balls in an

inert atmosphere (e.g., inside a glovebox) to prevent oxidation. The ball-to-powder weight

ratio is a critical parameter.

The vial is sealed and placed in the ball mill.

Milling is carried out for a predetermined duration and at a specific rotational speed. The

repeated fracturing and cold welding of the powder particles leads to the formation of the

desired alloy.[8]
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Material Characterization
3.2.1. X-ray Diffraction (XRD)

XRD is used to identify the crystal structure and phases present in the synthesized alloys.

Equipment: X-ray diffractometer with a Cu Kα radiation source.

Procedure:

A small amount of the powdered alloy is placed on a sample holder.

The sample is irradiated with X-rays at various angles (2θ).

The diffracted X-rays are detected, and the resulting pattern of intensity versus 2θ is

analyzed to determine the crystal structure and lattice parameters of the phases present.

[1]

3.2.2. Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS)

SEM provides high-resolution images of the alloy's surface morphology, while EDS is used to

determine the elemental composition.

Equipment: Scanning electron microscope equipped with an EDS detector.

Procedure:

The alloy sample is mounted on a stub and, if necessary, coated with a conductive

material.

The sample is placed in the SEM chamber, which is then evacuated.

A focused beam of electrons is scanned across the sample surface. The interaction of the

electron beam with the sample produces secondary electrons, backscattered electrons,

and X-rays, which are used to generate an image and determine the elemental

composition, respectively.[9]

Hydrogen Storage Measurements
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3.3.1. Sieverts' Apparatus (Gas Titration Method)

The Sieverts' method is a volumetric technique used to measure the amount of hydrogen

absorbed or desorbed by a material at a given pressure and temperature.

Equipment: A Sieverts' type apparatus consisting of a calibrated gas reservoir, a sample

chamber, pressure transducers, and a temperature-controlled furnace.

Procedure:

A known mass of the alloy sample is placed in the sample chamber.

The entire system is evacuated to remove any residual gases.

A known amount of hydrogen gas is introduced into the calibrated reservoir, and the initial

pressure is recorded.

A valve connecting the reservoir to the sample chamber is opened, allowing the sample to

absorb hydrogen.

The pressure in the system will decrease as the sample absorbs hydrogen. The final

equilibrium pressure is recorded.

The amount of hydrogen absorbed is calculated based on the change in pressure and the

known volumes of the system using the ideal gas law.

By repeating this process at different pressures, a pressure-composition-isotherm (PCI)

curve can be constructed.[6]

3.3.2. Thermal Analysis

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA), can be used to

determine the hydrogen content and the thermal stability of the metal hydrides.

Equipment: Thermal analysis equipment (e.g., TGA).

Procedure:
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A hydrogenated sample is heated at a controlled rate in an inert atmosphere.

The mass of the sample is continuously monitored as a function of temperature.

The weight loss observed corresponds to the desorption of hydrogen, from which the

hydrogen content can be calculated.[3][4]
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Caption: Experimental workflow for synthesis and characterization of Fe-Nb hydrogen storage

alloys.
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Caption: Relationship between alloy design and hydrogen storage performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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